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Compound of Interest

Compound Name: Boc-Met(O)-Oh

Cat. No.: B558264

For researchers, scientists, and drug development professionals, the safe and efficient
handling of specialized reagents like Boc-Met(O)-OH (N-a-t.-Boc-L-methionine-DL-sulfoxide) is
paramount. This guide provides immediate, essential safety protocols, operational procedures,
and disposal plans to ensure the integrity of your research and the safety of laboratory
personnel. By adhering to these guidelines, you can minimize risks and build a foundation of
trust in your laboratory's safety culture.

Physicochemical and Hazard Information

A thorough understanding of the properties and potential hazards of Boc-Met(0)-OH is the first
step toward safe handling. While comprehensive toxicological data is not readily available, the
compound is known to present certain hazards.

Quantitative Data Summary
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Property Value

CAS Number 34805-21-5[1]

Molecular Formula C10H19NOsS[2]

Molecular Weight 265.33 g/mol [1]

Appearance White to slight yellow to beige powder[1]
Melting Point 120-130 °CJ[2]

Storage Temperature 2-8°C, sealed in a dry, dark place[2]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[2]

Hazard Identification

Based on available data, Boc-Met(O)-OH should be handled as a hazardous substance with
the following potential effects:

Harmful if swallowed (H302)[2]

Causes skin irritation (H315)[2]

Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
accidental exposure. The following PPE is mandatory when handling Boc-Met(O)-OH.
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PPE Category Specification Rationale

Chemical safety goggles

conforming to EN166 (EU) or
Eye and Face Protection NIOSH (US) standards. A face

shield should be worn if there

To prevent eye irritation from

dust particles or splashes.[2]

is a significant splash hazard.

Chemical-resistant nitrile

gloves. Gloves must be .
) ) To prevent skin contact and
Hand Protection inspected before use and o
) ) ) potential irritation.[2]
changed immediately if

contaminated.

A standard laboratory coat

] must be worn and kept To prevent contamination of
Body Protection ) ]
buttoned to protect clothing personal clothing.
and skin.

Work should be conducted in a

well-ventilated area, preferably o )
o ) To avoid inhalation of dust
) ) within a chemical fume hood. If ] )
Respiratory Protection _ which may cause respiratory
dust is generated, a NIOSH- o
) tract irritation.[2]
approved N95 respirator or

higher is necessary.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized handling protocol is crucial for minimizing exposure and
maintaining the quality of the reagent.

o Preparation: Before handling, ensure that the designated work area (preferably a chemical
fume hood) is clean and uncluttered. Have all necessary equipment, including weighing
paper, spatulas, and waste containers, readily available.

o Container Equilibration: Before opening, allow the container of Boc-Met(O)-OH to equilibrate
to room temperature. This prevents atmospheric moisture from condensing on the cold
powder, which could degrade the compound.
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» Weighing: Conduct all weighing operations within a chemical fume hood or a ventilated
balance enclosure to minimize inhalation of the powder. Work quickly to minimize exposure
of the compound to the atmosphere.

» Dispensing: Use clean, dry spatulas and other utensils to handle the powder. Avoid
generating dust.

o Container Sealing: Immediately after dispensing, securely reseal the container. For long-term
storage, consider flushing the container with an inert gas like argon or nitrogen to displace
moisture and oxygen.

o Post-Handling Hygiene: After handling, wash hands thoroughly with soap and water. Clean
all equipment and the work area to remove any residual chemical.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Boc-Met(0O)-OH and any contaminated materials is critical for laboratory
safety and environmental compliance. Treat all waste as hazardous.

» Waste Segregation: Do not mix Boc-Met(O)-OH waste with other waste streams unless
explicitly permitted by your institution's waste management guidelines.

e Solid Waste Collection:

o Collect all solid waste, including residual Boc-Met(O)-OH, contaminated weighing paper,
gloves, and other consumables, in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The label must include the full chemical name, "Boc-Met(O)-OH," and appropriate hazard
warnings (e.g., "Irritant™).

e Liquid Waste Collection:

o |f Boc-Met(O)-OH is used in a solution, collect the liquid waste in a sealed and
appropriately labeled container that is compatible with the solvent used.

o Container Storage: Store the sealed waste container in a designated hazardous waste
storage area. This area should be cool, dry, well-ventilated, and away from incompatible
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materials.

+ Final Disposal: Arrange for the pickup of the hazardous waste with your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not attempt to dispose of this chemical in the general trash or down the drain.

Experimental Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Boc-
Met(O)-OH.

Preparation
(Clean Fume Hood, Gather Equipment)

Label Waste Container
(Hazardous’, Chemical Name)

Click to download full resolution via product page

Safe handling and disposal workflow for Boc-Met(O)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Boc-Met(O)-OH Novabiochem 34805-21-5 [sigmaaldrich.com]
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Boc-Met(O)-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558264+#personal-protective-equipment-for-handling-
boc-met-0-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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